beta-D-(-)-Arabinose

• CAS No.: 10323-20-3
• Product Name: beta-D-(-)-Arabinose
• Molecular Formula: C5H10O5
• Molecular Weight: 150.13 g/mol
• IUPAC Name: (2S,3R,4R)-2,3,4,5-tetrahydroxypentanal
• Standard InChI: InChI=1S/C5H10O5/c6-1-3(8)5(10)4(9)2-7/h1,3-5,7-10H,2H2/t3-,4-,5+/m1/s1
• Standard InChIKey: PYMYPHUHKUWMLA-WDCZJNDASA-N
• Isomeric SMILES: C([C@H]([C@H]([C@@H](C=O)O)O)O)O
• SMILES: C(C(C(C(C=O)O)O)O)O
• Canonical SMILES: C(C(C(C(C=O)O)O)O)O
• Description: D-Arabinose, also known as (+/-)-arabinose or aloe sugar, belongs to the class of organic compounds known as pentoses. These are monosaccharides in which the carbohydrate moiety contains five carbon atoms. D-Arabinose is soluble (in water) and a very weakly acidic compound (based on its pKa). D-Arabinose has been primarily detected in feces. Within the cell, D-arabinose is primarily located in the cytoplasm. D-Arabinose exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, D-arabinose can be found in sweet basil and tamarind. This makes D-arabinose a potential biomarker for the consumption of these food products.; Aldehydo-D-arabinose is an aldehydo-arabinose and a D-arabinose. It is an enantiomer of an aldehydo-L-arabinose.
• PubChem Compound: 66308
• Last Modified: Nov 11 2021